Cas no 1653-42-5 (Nitrous acid,2-ethylhexyl ester)

• Product Name: Nitrous acid,2-ethylhexyl ester
• CAS No: 1653-42-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 189637
• PubChem ID: 102665
• Update Time: 2025-04-19

Nitrous acid,2-ethylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Nitrous acid,2-ethylhexyl ester
• 2-Ethylhexyl nitrite
• Einecs 216-727-3
• Nitrous acid 2-ethylhexyl ester
• NS00046805
• 1653-42-5
• DTXSID80937062
• SCHEMBL1645525

• Inchi： 1S/C8H17NO2/c1-3-5-6-8(4-2)7-11-9-10/h8H,3-7H2,1-2H3
• InChI Key： DAQIQPHKWNXNKB-UHFFFAOYSA-N
• SMILES： O(CC(CC)CCCC)N=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 96.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 173.5°C at 760 mmHg
• Flash Point: 42.7°C
• Refractive Index: 1.44
• PSA: 38.66